Cas no 4387-09-1 ( )

  structure
  structure
Product Name: 
CAS No:4387-09-1
MF:C4H8N2O3
MW:132.117920875549
CID:929221
PubChem ID:295974
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • AC1L6PCJ
    • Aepfelsaeure-diamid
    • CTK1D8270
    • dl-Aepfelsaeure-diamid
    • dl-malic acid diamide
    • hydroxysuccinamide
    • NSC165653
    • Z9FCL3T8WK
    • SCHEMBL158299
    • 4387-09-1
    • 2-hydroxybutanediamide
    • malamide
    • DTXSID40304413
    • AKOS006340327
    • NSC-165653
    • Butanediamide, 2-hydroxy-
    • UNII-Z9FCL3T8WK
    •  
    • Inchi: 1S/C4H8N2O3/c5-3(8)1-2(7)4(6)9/h2,7H,1H2,(H2,5,8)(H2,6,9)
    • InChI Key: GYNXTHOOAGYMOK-UHFFFAOYSA-N
    • SMILES: OC(C(N)=O)CC(N)=O

Computed Properties

  • Exact Mass: 132.05354
  • Monoisotopic Mass: 132.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.6
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • PSA: 106.41
  • LogP: 0.00740
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